Cas no 139356-62-0 (2H-Pyrrolo[2,3-d]pyrimidine-2-thione,4-amino-3-butyl-1,3-dihydro-5-methyl-6-phenyl-)

• Product Name: 2H-Pyrrolo[2,3-d]pyrimidine-2-thione,4-amino-3-butyl-1,3-dihydro-5-methyl-6-phenyl-
• CAS No: 139356-62-0
• MF: C₁₇H₂₀N₄S
• MW: 312.432501792908
• CID: 1267472
• Update Time: 2024-08-04

2H-Pyrrolo[2,3-d]pyrimidine-2-thione,4-amino-3-butyl-1,3-dihydro-5-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[2,3-d]pyrimidine-2-thione,4-amino-3-butyl-1,3-dihydro-5-methyl-6-phenyl-
• 2H-Pyrrolo[2,3-d]pyrimidine-2-thione, 4-amino-3-butyl-1,3-dihydro-5-methyl-6-phenyl-

• Inchi： 1S/C17H20N4S/c1-3-4-10-21-15(18)13-11(2)14(12-8-6-5-7-9-12)19-16(13)20-17(21)22/h5-9H,3-4,10,18H2,1-2H3,(H,19,20,22)
• InChI Key： BKUDQPSMDVHIJI-UHFFFAOYSA-N
• SMILES： C1(=S)N(CCCC)C(N)=C2C(C)=C(C3=CC=CC=C3)N=C2N1

Computed Properties

• Exact Mass: 312.1411

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 464.5±55.0 °C(Predicted)
• PSA: 53.65
• pka: 8.77±0.70(Predicted)